Cas no 1517-68-6 ((S)-1-Phenyl-2-propanol)

• Product Name: (S)-1-Phenyl-2-propanol
• CAS No: 1517-68-6
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD00066456
• CID: 137685
• PubChem ID: 6994174
• Update Time: 2025-06-08

(S)-1-Phenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-Phenylpropan-2-ol
• (S)-1-Phenyl-2-propanol
• (S)-(+)-1-Phenyl-2-propanol
• S(+)-1-PHENYL-2-PROPANOL
• UNII-5EAH5F9HYI
• (2S)-1-Phenyl-2-propanol
• (2S)-1-phenylpropan-2-ol
• (S)-(+)-Phenyl-2-propanol
• S(+)-ALPHA-METHYLPHENETHYL ALCOHOL

• MDL： MFCD00066456
• Inchi： 1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m0/s1
• InChI Key： WYTRYIUQUDTGSX-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 136.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.993
• Boiling Point: 104°C/15mmHg(lit.)
• Flash Point: 85 ºC
• Refractive Index: 1.521
• PSA: 20.23000
• LogP: 1.60990
• Solubility: Not available

(S)-1-Phenyl-2-propanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S23-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (S)-1-Phenyl-2-propanol

(S)-1-Phenyl-2-propanol (CAS No. 1517-68-6): An Overview of Its Chemical Properties, Applications, and Recent Research

(S)-1-Phenyl-2-propanol (CAS No. 1517-68-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique properties and diverse applications. This enantiomerically pure compound is a key intermediate in the synthesis of various pharmaceuticals and fragrances, and its study has contributed to advancements in asymmetric synthesis and chiral catalysis.

The chemical structure of (S)-1-Phenyl-2-propanol consists of a phenyl group attached to a propanol moiety, with the hydroxyl group located on the second carbon atom. The chiral center at the second carbon atom imparts optical activity to the molecule, making it valuable in applications where enantiomeric purity is crucial. The compound can be synthesized through various methods, including asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary-mediated synthesis.

One of the primary applications of (S)-1-Phenyl-2-propanol is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several important drugs, including β-adrenergic agonists and antiviral agents. For instance, it is used in the production of albuterol, a bronchodilator widely prescribed for asthma and chronic obstructive pulmonary disease (COPD). The enantiomeric purity of (S)-1-Phenyl-2-propanol is essential for ensuring the efficacy and safety of these drugs.

Recent research has also explored the use of (S)-1-Phenyl-2-propanol in the development of new materials and catalysts. Studies have shown that this compound can be used as a building block for chiral polymers and supramolecular assemblies, which have potential applications in drug delivery systems and sensors. Additionally, its chirality makes it an excellent ligand for chiral catalysts, enhancing the selectivity and efficiency of asymmetric reactions.

In the field of fragrance chemistry, (S)-1-Phenyl-2-propanol is valued for its pleasant floral scent. It is used as a flavoring agent in food products and as a fragrance component in perfumes and cosmetics. The enantiomeric purity of this compound contributes to its distinct aroma profile, making it a preferred choice for high-end fragrance formulations.

The environmental impact of (S)-1-Phenyl-2-propanol has also been studied. Research indicates that while it is generally considered safe for use in consumer products, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have focused on developing more sustainable synthesis methods to reduce the ecological footprint of its production.

In conclusion, (S)-1-Phenyl-2-propanol (CAS No. 1517-68-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and fragrance chemistry. Its unique chemical properties and enantiomeric purity make it an invaluable intermediate in various synthetic processes. Ongoing research continues to expand our understanding of its potential uses and improve its production methods, ensuring its continued relevance in multiple scientific disciplines.